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Compound of Interest

EUROPIUM(II) CHLORIDE
HEXAHYDRATE

Cat. No.: B1143472

Compound Name:

CAS Number: 13759-92-7

This technical guide provides an in-depth overview of Europium(lll) chloride hexahydrate
(EuCl3-6H20), a compound of significant interest in various scientific and industrial fields. This
document is intended for researchers, scientists, and drug development professionals, offering
comprehensive data, experimental protocols, and visualizations to support their work.

Core Properties and Data

Europium(lll) chloride hexahydrate is a white to pale pink crystalline solid.[1] It is known for
its hygroscopic nature, readily absorbing water from the atmosphere.[2][3] This compound is a
key precursor in the synthesis of other europium salts and luminescent materials.[3]

Physicochemical Data

The key quantitative properties of Europium(lll) chloride hexahydrate are summarized in the
table below for easy reference and comparison.
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Property Value Source(s)
Molecular Formula EuCl3-6H20 [11[3]
Molecular Weight 366.41 g/mol [4]
Appearance White to pale pink crystalline o

solid
Density 4.89 g/cms3 at 20 °C [2]
Melting Point Decomposes upon heating [2][3]
Boiling Point Not applicable (decomposes)
Solubility in Water Highly soluble [1]

Thermal Decomposition

Europium(lll) chloride hexahydrate does not have a defined melting or boiling point under
standard atmospheric conditions. Instead, it undergoes thermal decomposition, losing its water
of hydration in a stepwise manner upon heating. The final decomposition product is typically
Europium oxychloride (EuOCI).

Applications in Research and Development

Europium(lll) chloride hexahydrate is a versatile compound with a range of applications
stemming from the unique luminescent properties of the Europium(lll) ion.

o Luminescent Materials: It is a crucial starting material for the synthesis of red-emitting
phosphors used in lighting and display technologies.

o Biomedical Imaging and Assays: Europium complexes are used as luminescent probes in
bioimaging and immunoassays due to their long luminescence lifetimes and sharp emission
bands.

o Catalysis: It can be used as a catalyst in various organic synthesis reactions.

e Precursor for Europium Compounds: It serves as a convenient and water-soluble source of
Eu3* ions for the preparation of other europium-containing materials.
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Experimental Protocols

This section provides detailed methodologies for key experiments involving Europium(lil)
chloride hexahydrate.

Synthesis of a Luminescent Europium(lll) Complex

This protocol describes the synthesis of a luminescent europium(lll) complex with an organic
ligand, a common application of the title compound.

Materials:

Europium(lll) chloride hexahydrate (EuCls-6H20)

Organic ligand (e.g., a B-diketonate such as 2,2,6,6-tetramethyl-3,5-heptanedione, tmh)

2,2"-bipyridine (bpy)

Sodium hydroxide (NaOH)

Absolute ethanol

Distilled water

Procedure:

e Ligand Solution Preparation: Prepare a solution of the [3-diketonate ligand (e.g., 2.1 mmol of
tmh) in absolute ethanol (7.5 mL). To this, add a stoichiometric amount of 0.10 M sodium
hydroxide (21 mL).

e Co-ligand Solution Preparation: In a separate flask, dissolve the co-ligand (e.g., 0.70 mmol
of 2,2'-bipyridine) in absolute ethanol (7.5 mL) with stirring.

e Mixing: Pour the co-ligand solution into the (3-diketonate solution and stir the mixture for 30
minutes.

o Europium Solution Preparation: Dissolve Europium(lil) chloride hexahydrate (0.70 mmaol,
0.26 g) in distilled water (5 mL) by gently swirling the mixture.
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o Complexation: Add the europium salt solution dropwise to the stirring ligand solution using a
Pasteur pipette.

» Precipitation and Isolation: A precipitate of the europium complex will form. Continue stirring
for a designated period (e.g., 1 hour).

« Filtration and Washing: Collect the precipitate by vacuum filtration. Wash the solid product
three times with cold distilled water (10 mL portions).

Drying: Transfer the product to a watch glass and dry it in a desiccator.

Toxicity Assessment in a Biological System (Adapted
from a rodent study)

This protocol outlines a general procedure for assessing the in vivo toxicity of Europium(lil)
chloride hexahydrate.

Materials:

e Europium(lll) chloride hexahydrate

Vehicle (e.g., sterile water for injection)

Test subjects (e.g., laboratory rats)

Gavage needles

Standard laboratory equipment for animal housing, weighing, and observation.

Equipment for hematological and clinical biochemistry analysis.

Procedure:

o Dose Preparation: Prepare solutions of Europium(lll) chloride hexahydrate in the chosen
vehicle at various concentrations (e.g., 0, 40, 200, 1000 mg/kg body weight). The '0' mg/kg
group will serve as the control and receive only the vehicle.
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e Animal Acclimatization: Acclimate the test subjects to the laboratory conditions for a specified
period (e.g., one week) before the start of the study.

o Administration: Administer the prepared doses to the respective groups of animals daily via
oral gavage for a set duration (e.g., 28 consecutive days).

e Monitoring: Throughout the study, monitor and record key parameters such as body weight,
food and water consumption, and any clinical signs of toxicity.

» Terminal Procedures: At the end of the administration period, collect blood samples for
hematological and clinical biochemistry analysis.

» Necropsy and Histopathology: Perform a gross necropsy on all animals. Collect selected
organs (e.g., liver, kidneys, spleen, stomach) for histopathological examination.

» Data Analysis: Analyze the collected data to determine any dose-dependent effects and to
establish a no-observed-adverse-effect level (NOAEL).

Visualizations

The following diagrams illustrate key concepts related to the use of Europium(lil) chloride
hexahydrate in research.
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Synthesis of Luminescent Europium Complex
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Caption: Workflow for the synthesis of a luminescent europium complex.
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Europium(lll) as a Probe in Calcium Signaling
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Caption: Europium(lll) ions as probes in cellular calcium signaling pathways.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
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